
A Comparative Analysis of In Vitro Dissolution
Profiles of Enalapril Maleate Formulations

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Enalaprilmaleate

Cat. No.: B16365094

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro dissolution profiles of various

Enalapril maleate formulations, drawing upon data from multiple studies. Enalapril maleate, an

angiotensin-converting enzyme (ACE) inhibitor, is a widely prescribed medication for

hypertension and heart failure. Ensuring the quality and consistent performance of its different

formulations is critical for therapeutic efficacy. This document summarizes key dissolution data,

details experimental methodologies, and presents a visual workflow to aid in the understanding

of the testing process.

Comparative Dissolution Data
The following table summarizes the in vitro dissolution data for different Enalapril maleate tablet

formulations as reported in various studies. The data highlights the percentage of the drug

dissolved at specific time points under defined experimental conditions.
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Formulation
Type

Dissolution
Medium

Apparatus
(Speed)

Time (min)
% Drug
Dissolved

Reference

Generic

(Eopril-5)

Phosphate

Buffer (pH

6.8)

USP Type II

(50 rpm)
10 61.3% [1]

Generic

(Eopril-5)

Phosphate

Buffer (pH

6.8)

USP Type II

(50 rpm)
15 72.5% [1]

Brand

(Envas-5)

Phosphate

Buffer (pH

6.8)

USP Type II

(50 rpm)
10 85.4% [1]

Brand

(Envas-5)

Phosphate

Buffer (pH

6.8)

USP Type II

(50 rpm)
15 >85% [1]

Various

Brands

Phosphate

Buffer (pH

6.8)

USP Type II

(50 rpm)
30 >80% [2]

Fast

Dissolving

Tablet (F9)

Phosphate

Buffer (pH

6.8)

USP Type II

(50 rpm)
30 87.10% [3]

Brand A

Phosphate

Buffer (pH

6.8)

Not Specified 30 ~95% [4]

Brand B

Phosphate

Buffer (pH

6.8)

Not Specified 30 ~92% [4]

Experimental Workflow
The following diagram illustrates the typical experimental workflow for conducting in vitro

dissolution studies of Enalapril maleate formulations.
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Preparation
Testing

Analysis
Prepare Dissolution Medium

(e.g., Phosphate Buffer pH 6.8) Degas Medium Assemble USP Apparatus
(e.g., Type II - Paddle) Set Temperature to 37 ± 0.5 °C Set Paddle Speed

(e.g., 50 rpm) Place Tablet in Vessel Start Dissolution Test Withdraw Samples at
Pre-defined Time Points Replace with Fresh Medium

Maintain Sink Conditions

Filter Samples Analyze Samples by
UV-Vis Spectrophotometry or HPLC Calculate % Drug Dissolved

Click to download full resolution via product page

In Vitro Dissolution Testing Workflow for Enalapril Maleate Tablets.

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and comparison of dissolution studies.

The following protocols are based on commonly cited experimental setups for Enalapril

maleate tablets.

Method 1: Standard Tablet Dissolution (Generic vs.
Brand)
This protocol is adapted from studies comparing generic and brand-name Enalapril maleate

tablets.[1][5]

Apparatus: USP Type II (Paddle)

Dissolution Medium: 900 mL of phosphate buffer with a pH of 6.8.[1][2][5]

Temperature: Maintained at 37 ± 0.5 °C.[1][2]

Paddle Speed: 50 rpm.[1][2]

Sampling: Aliquots of the dissolution medium are withdrawn at predetermined time intervals

(e.g., 5, 10, 15, 30, 45, and 60 minutes). An equal volume of fresh, pre-warmed dissolution

medium is immediately replaced to maintain a constant volume.[6]

Analysis: The collected samples are filtered, and the concentration of dissolved Enalapril

maleate is determined using a suitable analytical method, such as UV-Vis spectrophotometry
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at a specific wavelength or High-Performance Liquid Chromatography (HPLC).

Method 2: Fast Dissolving Tablet Dissolution
This protocol is specific to the evaluation of fast-dissolving Enalapril maleate tablet

formulations.[3]

Apparatus: USP Type II (Paddle)

Dissolution Medium: 900 mL of phosphate buffer, pH 6.8.[3]

Temperature: Maintained at 37 ± 0.5 °C.[3]

Paddle Speed: 50 rpm.[3]

Sampling: Samples (e.g., 5 mL) are withdrawn at regular, short intervals, particularly in the

initial phase (e.g., 1, 2, 5, 10, 15, 30 minutes), to capture the rapid release profile.[3] Each

withdrawal is compensated with an equal volume of fresh medium.

Analysis: Samples are filtered and analyzed for drug content, typically using UV-Vis

spectrophotometry at approximately 212 nm.[3]

Method 3: Biowaiver Study Conditions
For biowaiver studies of immediate-release solid oral dosage forms of Enalapril maleate, a

more extensive dissolution testing protocol is recommended.[7][8]

Apparatus: USP Type I (Basket) at 100 rpm or USP Type II (Paddle) at 50 rpm.

Dissolution Media:

900 mL of 0.1 N HCl (pH 1.2)

900 mL of acetate buffer (pH 4.5)

900 mL of phosphate buffer (pH 6.8)

Temperature: Maintained at 37 ± 0.5 °C.
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Procedure: Dissolution profiles should be determined in all three media. For a biowaiver to

be considered, the test and reference products should exhibit very rapid dissolution, with at

least 85% of the labeled amount of the drug dissolved within 15 minutes in all three media.[7]

[8]

Analysis: Quantification of dissolved Enalapril maleate is performed using a validated

analytical method.

Conclusion
The in vitro dissolution profiles of different Enalapril maleate formulations can vary, influenced

by factors such as the manufacturing process and the use of different excipients.[4] While most

commercially available formulations meet the pharmacopeial requirement of releasing at least

80% of the drug within 30 minutes, differences in the initial release rates between brand and

generic products have been observed.[1][2][9] For fast-dissolving tablets, the formulation's

ability to achieve rapid and high drug release is a key quality attribute.[3] The methodologies

outlined in this guide provide a framework for conducting comparative dissolution studies,

which are essential for ensuring the therapeutic equivalence and consistent quality of Enalapril

maleate products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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